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Compound of Interest

Compound Name: Strontium salicylate

Cat. No.: B1505787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of various strontium-based

nanoparticles, a summary of their key characteristics, and an overview of their applications in

drug delivery and bone regeneration. While the direct use of strontium salicylate as a

precursor is not widely documented, this guide focuses on common and effective methods for

producing strontium-containing nanomaterials with significant potential in biomedical research.

Data Presentation: Comparative Analysis of
Strontium-Based Nanoparticles
The following tables summarize the key quantitative data for strontium-based nanoparticles

synthesized by different methods, providing a comparative overview of their physical and

functional properties.
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Table 1:

Physicochemic

al Properties of

Strontium-

Based

Nanoparticles

Nanoparticle

Type

Synthesis

Method

Average Particle

Size (nm)
Morphology

Zeta Potential

(mV)

Strontium Oxide

(SrO)
Sol-Gel ~80[1]

Pseudo-spherical

to cylindrical

Not widely

reported

Strontium Oxide

(SrO)

Green Synthesis

(Solanum nigrum

extract)

94.8[2][3]

Agglomerated,

ranging from

individual

particles to larger

clusters

Not widely

reported

Strontium Oxide

(SrO)

Green Synthesis

(Henna leaves

extract)

~40[4] Pseudo-spherical
Not widely

reported

Strontium

Carbonate

(SrCO3)

Not specified 100-300 Not specified
Not widely

reported

Strontium Sulfite

(SSNs)

Nanoprecipitatio

n
Not specified Not specified -11.9[5]

SSNs with NaCl
Nanoprecipitatio

n
Not specified Not specified -10.7[5]

SSNs with

Glucose

Nanoprecipitatio

n
Not specified Not specified -11.5[5]

SSNs with NaCl

and Glucose

Nanoprecipitatio

n
Not specified Not specified -10.5[5]

Strontium-doped

Hydroxyapatite
Hydrothermal Not specified Not specified

Not widely

reported
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Strontium-doped

Iron Oxide
Co-precipitation Not specified

Spherical and

needle-like

Not widely

reported

Table 2: Drug

Delivery

Performance of

Strontium-Based

Nanoparticles

Nanoparticle Type Drug Model
Drug Loading

Capacity (DLC) (%)

Encapsulation

Efficiency (EE) (%)

Strontium Carbonate Etoposide 34.4 ± 0.3[6] 71.6 ± 1.9[6]

Strontium-doped

Hydroxyapatite

Bovine Serum

Albumin
5.55[6] Not Reported

Strontium-doped

Hydroxyapatite
Lysozyme 9.05[6] Not Reported

Strontium-doped Iron

Oxide
Ibuprofen

Increases with

strontium content[7]

Increases with

strontium content[7]

Silver and Strontium

co-doped Iron Oxide
Ibuprofen Not specified

62.94% (for

Ag0.25Fe2O4)[8]

Experimental Protocols
This section provides detailed, step-by-step methodologies for the synthesis of various

strontium-based nanoparticles.

Protocol 1: Sol-Gel Synthesis of Strontium Oxide (SrO)
Nanoparticles
This protocol describes a simple and cost-effective method for synthesizing strontium oxide

nanoparticles at room temperature.[1][9][10]

Materials:
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Strontium nitrate (Sr(NO₃)₂)

Sodium hydroxide (NaOH)

Methyl alcohol

Deionized water

Beakers

Magnetic stirrer

pH meter

Muffle furnace

Procedure:

Prepare a 0.2 M solution of strontium nitrate in a beaker.

Slowly add a 0.5 M solution of sodium hydroxide dropwise to the strontium nitrate solution

while stirring continuously.

Continue adding the NaOH solution until a white precipitate of strontium hydroxide is formed.

The pH of the solution should be approximately 12.6.

Wash the precipitate with methyl alcohol two to three times to remove any ionic impurities.

Dry the precipitate in a muffle furnace at 200°C, 400°C, or 600°C to obtain strontium oxide

nanoparticles. The calcination temperature influences the final particle size and morphology.

[1]

Protocol 2: Hydrothermal Synthesis of Strontium-Doped
Hydroxyapatite (Sr-HAp) Nanoparticles
This protocol details the synthesis of strontium-doped hydroxyapatite nanoparticles, which are

particularly relevant for bone regeneration applications.[11][12][13][14]
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Materials:

Calcium nitrate tetrahydrate (Ca(NO₃)₂·4H₂O)

Strontium nitrate (Sr(NO₃)₂)

Diammonium hydrogen phosphate ((NH₄)₂HPO₄)

Ammonia solution (25%)

Deionized water

Teflon-lined autoclave

Magnetic stirrer

pH meter

Procedure:

Prepare a solution by dissolving the desired molar ratios of calcium nitrate tetrahydrate and

strontium nitrate in deionized water. For example, for 50 at% Sr-doped HA, dissolve 1.9 g of

Ca(NO₃)₂·4H₂O and 1.703 g of Sr(NO₃)₂ in 60 mL of deionized water.[11][13]

In a separate beaker, dissolve the stoichiometric amount of diammonium hydrogen

phosphate in deionized water (e.g., 1.275 g in the example above).[11][13]

Slowly add the phosphate solution to the calcium and strontium solution while stirring

vigorously.

Adjust the pH of the resulting suspension to between 10 and 10.5 using a 25% ammonia

solution.[11][13]

Transfer the final suspension to a Teflon-lined autoclave and heat it to 180°C for 24 hours.

[15]

Allow the autoclave to cool to room temperature.
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Collect the precipitate by filtration, wash it thoroughly with deionized water and ethanol, and

then dry it in an oven.

Protocol 3: Co-precipitation Synthesis of Strontium-
Doped Iron Oxide Nanoparticles
This method is commonly used for synthesizing magnetic nanoparticles with potential

applications in targeted drug delivery and hyperthermia.[7]

Materials:

Ferric chloride (FeCl₃)

Ferrous chloride (FeCl₂)

Strontium chloride (SrCl₂)

Sodium hydroxide (NaOH) or Ammonium hydroxide (NH₄OH)

Deionized water

Beakers

Magnetic stirrer

Procedure:

Prepare aqueous solutions of ferric chloride, ferrous chloride, and strontium chloride in the

desired molar ratios.

Mix the metal salt solutions in a beaker under vigorous stirring.

Rapidly add a solution of sodium hydroxide or ammonium hydroxide to the mixed metal salt

solution to induce co-precipitation. Maintain a constant pH, typically around 9.[16]

Continue stirring the mixture for a set period (e.g., 1-2 hours) to allow for the formation and

growth of the nanoparticles.
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Collect the magnetic precipitate using a strong magnet and decant the supernatant.

Wash the nanoparticles several times with deionized water to remove any unreacted

precursors and by-products.

Finally, dry the synthesized strontium-doped iron oxide nanoparticles, for instance, in an

oven overnight.[17]

Protocol 4: Green Synthesis of Strontium Oxide (SrO)
Nanoparticles Using Plant Extracts
This eco-friendly protocol utilizes the biomolecules present in plant extracts as reducing and

capping agents for the synthesis of nanoparticles.[3][4][18][19]

Materials:

Strontium nitrate hexahydrate (Sr(NO₃)₂·6H₂O)

Fresh leaves of a suitable plant (e.g., Solanum nigrum[2][3], Henna[4])

Deionized water

Beakers

Magnetic stirrer

Centrifuge

Hot air oven

Procedure:

Preparation of the Plant Extract:

Thoroughly wash the fresh leaves with deionized water.

Boil a specific amount of the leaves (e.g., 10 g) in a specific volume of deionized water

(e.g., 100 mL) for a set time (e.g., 10-15 minutes).
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Cool the extract to room temperature and filter it to remove solid residues.

Nanoparticle Synthesis:

Prepare a weak solution of strontium nitrate hexahydrate (e.g., 0.1 M).[3]

Add a specific volume of the plant leaf extract to the strontium nitrate solution while stirring

continuously at a slightly elevated temperature (e.g., 70°C).[3]

Observe the color change of the solution, which indicates the formation of nanoparticles.

Continue stirring for a specified period (e.g., 1 hour).[3]

Collection and Purification:

Cool the solution to room temperature.

Centrifuge the solution to separate the nanoparticles from the reaction mixture.

Wash the nanoparticle pellet several times with deionized water to remove any residual

extract components.

Dry the purified nanoparticles in a hot air oven.

Mandatory Visualizations
Experimental Workflow for Nanoparticle Synthesis and
Characterization
The following diagram illustrates a general workflow for the synthesis and subsequent

characterization of strontium-based nanoparticles.
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Caption: A generalized workflow for the synthesis, characterization, and application of strontium

nanoparticles.

Signaling Pathways in Strontium-Induced Osteogenesis
Strontium ions are known to promote bone formation by activating key signaling pathways in

mesenchymal stem cells (MSCs) and osteoblasts. The following diagrams illustrate the Wnt/β-

catenin and Ras/MAPK pathways.

Wnt/β-catenin Signaling Pathway
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Caption: Activation of the Wnt/β-catenin pathway by strontium ions promotes osteogenesis.[20]

[21][22]

Ras/MAPK Signaling Pathway
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Caption: Strontium promotes osteoblast differentiation via the Ras/MAPK signaling pathway.

[23][24][25]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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